Cas no 1014-81-9 (3-(Trifluoromethoxy)benzoic acid)

3-(Trifluoromethoxy)benzoic acid Properties

Names and Identifiers

• 3-(Trifluoromethoxy)benzoic acid
• M-(TRIFLUOROMETHOXY)BENZOIC ACID
• m-Trifluoromethoxybenzoic acid
• 3-Trifluormethoxy-benzoesaeure
• 3-trifluoromethoxy benzoic acid
• 3-trifluoromethyloxybenzoic acid
• α,α,α-Trifluoro-m-anisic Acid
• m-Anisicacid, a,a,a-trifluoro- (6CI,7CI,8CI)
• RARECHEM AL BO 0437
• TIMTEC-BB SBB006595
• a,a,a-Trifluoro-m-anisic acid
• Room trifluoromethoxy benzoic acid
• Benzoic acid, 3-(trifluoromethoxy)-
• 3-(Trifluoromethoxy)benzoicacid97%
• 3-(Trifluoromethoxy)benzoic acid 97%
• 3-(TRIFLUOROMETHOXY)BENZOIC ACID, 99+%
• 3-trifluoromethoxybenzoic acid
• 3-(Trifluoromethoxy)benzoicacid
• alpha,alpha,alpha-Trifluoro-m-anisic Acid
• 3-Carboxy-alpha,alpha,alpha-trifluoroanisole
• 3-Trifluoromethoxy-benzoic acid
• OKPFIWIMBJNFSE-UHFFFAOYSA-N
• PubChem4590
• KSC489O1N
• 3-trifluoro
• 3-(TRIFLUOROMETHOXY)BENZOIC ACID
• W-108915
• CL8097
• EN300-96355
• AKOS002663546
• FT-0613903
• EINECS 213-802-2
• T2383
• SCHEMBL496275
• SY016224
• F0293-0013
• 3-(Trifluoromethoxy)benzoic acid
• AC-4014
• AM20060102
• MFCD00041501
• DS-1084
• DTXSID00143906
• 1014-81-9
• 3-(Trifluoromethoxy)benzoic acid, 97%
• 3-Carboxy-A,A,A-trifluoroanisole
• CS-W008406
• 3-(trifluoromethoxy)-benzoic acid
• 3-(Trifluoromethoxy)benzoic acid #
• NS00015788
• 3-[(trifluoromethyl)oxy]benzoic acid
• BS-4164
• CHEMBL69854
• STK503670
• ALBB-006015
• DB-021754
• m-(trifluoromethoxy)benzoic acid
• +Expand

• MDL： MFCD00041501
• InChIKey： OKPFIWIMBJNFSE-UHFFFAOYSA-N
• Inchi： 1S/C8H5F3O3/c9-8(10,11)14-6-3-1-2-5(4-6)7(12)13/h1-4H,(H,12,13)
• SMILES： FC(OC1C=CC=C(C(=O)O)C=1)(F)F
• BRN： 2579574

Computed Properties

• Exact Mass: 206.01900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 206.019079
• Heavy Atom Count: 14
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 2.28340
• PSA: 46.53000
• Refractive Index: 1.477
• Boiling Point: 203°C (rough estimate)
• Melting Point: 90.0 to 94.0 deg-C
• Flash Point: 101.2 °C
• Color/Form: Not determined.
• Solubility: Not determined
• Density: 1.4251 (estimate)

3-(Trifluoromethoxy)benzoic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

3-(Trifluoromethoxy)benzoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters